Cas no 191729-02-9 (2-Chloro-4-(4-methoxyphenylamino)pyrimidine)

2-Chloro-4-(4-methoxyphenylamino)pyrimidine structure
191729-02-9 structure
Product name:2-Chloro-4-(4-methoxyphenylamino)pyrimidine
CAS No:191729-02-9
MF:C11H10N3OCl
MW:235.6696
MDL:MFCD09910247
CID:858344

2-Chloro-4-(4-methoxyphenylamino)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-(4-methoxyphenylamino)pyrimidine
    • 2-chloro-4-(4-methoxyanilino)pyrimidine
    • 2‐CHLORO‐4‐(4‐METHOXYPHENYLAMINO)PYRIMIDINE
    • 2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine
    • 2-chloro-N-(4-methoxyphenyl)-4-pyrimidineamine
    • AG-E-40060
    • CTK4E0775
    • KB-229539
    • SBB054525
    • MDL: MFCD09910247
    • Inchi: InChI=1S/C11H10ClN3O/c1-16-9-4-2-8(3-5-9)14-10-6-7-13-11(12)15-10/h2-7H,1H3,(H,13,14,15)
    • InChI Key: SEAAMKRQIGYXRB-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)NC2=NC(=NC=C2)Cl

Computed Properties

  • Exact Mass: 235.0514
  • Monoisotopic Mass: 235.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47A^2

Experimental Properties

  • Density: 1.324
  • Boiling Point: 436.9°C at 760 mmHg
  • Flash Point: 218°C
  • Refractive Index: 1.631
  • PSA: 47.04

2-Chloro-4-(4-methoxyphenylamino)pyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM512904-250mg
2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine
191729-02-9 97%
250mg
$321 2023-02-02
Matrix Scientific
083973-1g
2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine, 97%
191729-02-9 97%
1g
$323.00 2023-09-06
Chemenu
CM512904-100mg
2-Chloro-N-(4-methoxyphenyl)pyrimidin-4-amine
191729-02-9 97%
100mg
$221 2023-02-02

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